Cas no 1369921-92-5 (4-Cyano-3-(trifluoromethyl)benzamide)

• Product Name: 4-Cyano-3-(trifluoromethyl)benzamide
• CAS No: 1369921-92-5
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• CID: 4959903
• Update Time: 2025-06-13

4-Cyano-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-3-(trifluoromethyl)benzamide
• 4-Cyano-3-(trifluoromethyl)benzamide

• Inchi： 1S/C9H5F3N2O/c10-9(11,12)7-3-5(8(14)15)1-2-6(7)4-13/h1-3H,(H2,14,15)
• InChI Key： UXHSMCYFUSDYHC-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C(N)=O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 304
• XLogP3: 1.4
• Topological Polar Surface Area: 66.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Cyano-3-(trifluoromethyl)benzamide

Professional Introduction to 4-Cyano-3-(trifluoromethyl)benzamide (CAS No. 1369921-92-5)

4-Cyano-3-(trifluoromethyl)benzamide, a compound with the chemical identifier CAS No. 1369921-92-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of both a cyano group and a trifluoromethyl substituent in its molecular framework imparts distinct chemical properties that make it a promising candidate for further exploration.

The molecular structure of 4-Cyano-3-(trifluoromethyl)benzamide consists of a benzene ring substituted with a cyano group at the 4-position and a trifluoromethyl group at the 3-position. This arrangement not only contributes to its stability but also enhances its reactivity, making it suitable for various chemical transformations. The cyano group, known for its ability to participate in hydrogen bonding and coordinate with metal ions, plays a crucial role in modulating the compound's interactions with biological targets. On the other hand, the trifluoromethyl group, renowned for its electron-withdrawing properties, influences the electronic distribution across the molecule, thereby affecting its pharmacokinetic behavior.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing both cyano and trifluoromethyl groups. These structural motifs have been extensively studied for their ability to enhance binding affinity and selectivity towards biological receptors. For instance, studies have shown that trifluoromethyl-substituted amides exhibit improved metabolic stability and oral bioavailability, making them attractive candidates for drug development. The incorporation of a cyano group further enhances these properties by facilitating interactions with nucleophilic centers in biological molecules.

Current research in the field of medicinal chemistry has highlighted the importance of 4-Cyano-3-(trifluoromethyl)benzamide as a versatile scaffold for designing novel therapeutic agents. Its unique structural features have been leveraged to develop compounds with potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial treatments. For instance, preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory pathways. This suggests that 4-Cyano-3-(trifluoromethyl)benzamide could serve as a valuable starting point for developing novel anti-inflammatory drugs.

The synthesis of 4-Cyano-3-(trifluoromethyl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, which can be achieved through various methods such as copper-catalyzed cyanation or electrochemical cyanation. Similarly, the attachment of the trifluoromethyl group can be accomplished using palladium-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies have been refined over the years to improve efficiency and minimize byproduct formation.

The pharmacokinetic properties of 4-Cyano-3-(trifluoromethyl)benzamide have been extensively evaluated through in vitro and in vivo studies. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Notably, the compound has demonstrated favorable oral bioavailability and prolonged half-life, which are critical factors for drug efficacy. Additionally, its metabolic stability has been found to be enhanced due to the presence of the trifluoromethyl group, which resists degradation by metabolic enzymes.

In conclusion, 4-Cyano-3-(trifluoromethyl)benzamide (CAS No. 1369921-92-5) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new applications for this compound, it is expected to play a crucial role in the development of next-generation therapeutic agents.